Cas no 15991-93-2 ((3R,8R,9S,10S,12S,13S,14S,17S)-17-acetyl-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,12-diyl diacetate)

(3R,8R,9S,10S,12S,13S,14S,17S)-17-acetyl-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,12-diyl diacetate Properties

Names and Identifiers

• (3R,8R,9S,10S,12S,13S,14S,17S)-17-acetyl-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,12-diyl diacetate
• 3-ALPHA,12-ALPHA-DIACETOXYPREGNAN-20-ONE
• 3α,12α-Dihydroxy-5β-pregnan-20-one 3,12-diacetate
• Pregnan-20-one,3,12-bis(acetyloxy)-, (3a,5b,12a)- (9CI)
• 3-α,12-α-DIACETOXYPREGNAN-20-ONE
• 3,12-BIS(ACETYLOXY)PREGNAN-20-ONE, (3.ALPHA.,5.BETA.,12.ALPHA.)-
• F6QL0SF7W6
• VYZPGMGWYUEREY-LCLDLZHKSA-N
• AKOS024285178
• Q27148908
• PREGNAN-20-ONE, 3,12-BIS(ACETYLOXY)-, (3.ALPHA.,5.BETA.,12.ALPHA.)-
• [(3R,5R,8R,9S,10S,12S,13S,14S,17S)-17-acetyl-12-acetyloxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• NSC-62995
• 15991-93-2
• CHEBI:79774
• UNII-F6QL0SF7W6
• (5beta)-20-oxopregnane-3alpha,12alpha-diyl diacetate
• NCGC00485121-01
• 17beta-acetyl-3alpha, 12alpha-diacetoxy-5beta-androstane
• SCHEMBL8652960
• Pregnan-20-one, 3,12-bis(acetyloxy)-, (3alpha,5beta,12alpha)-
• 3.ALPHA.,12.ALPHA.-DIHYDROXY-5.BETA.-PREGNAN-20-ONE DIACETATE
• 3,12-Bis(acetyloxy)pregnan-20-one, (3alpha,5beta,12alpha)-
• 3alpha,12alpha-Dihydroxy-5beta-pregnan-20-one 3,12-diacetate
• 3alpha,12alpha-Dihydroxy-5beta-pregnan-20-one diacetate
• +Expand

• InChIKey： VYZPGMGWYUEREY-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H38O5/c1-14(26)20-8-9-21-19-7-6-17-12-18(29-15(2)27)10-11-24(17,4)22(19)13-23(25(20,21)5)30-16(3)28/h17-23H,6-13H2,1-5H3
• SMILES： C(OC1CC2C(C)(C3CC(OC(=O)C)C4(C)C(C(=O)C)CCC4C3CC2)CC1)(=O)C

Computed Properties

• Exact Mass: 418.27200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 418.272
• Heavy Atom Count: 30
• Complexity: 731
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• LogP: 4.70760
• PSA: 69.67000
• Refractive Index: 1.523
• Boiling Point: 490.5°Cat760mmHg
• Flash Point: 208.2°C
• Density: 1.12